Cas no 234442-29-6 (L-Proline,4-(acetyloxy)-, (4S)-)

• Product Name: L-Proline,4-(acetyloxy)-, (4S)-
• CAS No: 234442-29-6
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 245397
• PubChem ID: 45091155
• Update Time: 2025-04-19

L-Proline,4-(acetyloxy)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-(acetyloxy)-, (4S)-
• cis-4-Acetoxy-L-proline
• L-Proline,4-(acetyloxy)-,(4S)-(9CI)
• (2S,4S)-4-Acetoxypyrrolidine-2-carboxylic acid
• 234442-29-6
• SCHEMBL683739

• Inchi： 1S/C7H11NO4/c1-4(9)12-5-2-6(7(10)11)8-3-5/h5-6,8H,2-3H2,1H3,(H,10,11)/t5-,6-/m0/s1
• InChI Key： OQWHXHYZFMIILA-WDSKDSINSA-N
• SMILES： O(C(C)=O)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63